Cas no 1512896-38-6 (3-Methyl-2-(5-methylthiophen-2-yl)butanoic acid)

• Product Name: 3-Methyl-2-(5-methylthiophen-2-yl)butanoic acid
• CAS No: 1512896-38-6
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 5694658
• PubChem ID: 65634409
• Update Time: 2024-03-01

3-Methyl-2-(5-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1512896-38-6
• 3-methyl-2-(5-methylthiophen-2-yl)butanoic acid
• AKOS014973207
• 3-methyl-2-(5-methylthiophen-2-yl)butanoicacid
• CS-0273459
• EN300-1138412
• SCHEMBL5521073
• 2-Thiopheneacetic acid, 5-methyl-α-(1-methylethyl)-
• 3-Methyl-2-(5-methylthiophen-2-yl)butanoic acid

• Inchi： 1S/C10H14O2S/c1-6(2)9(10(11)12)8-5-4-7(3)13-8/h4-6,9H,1-3H3,(H,11,12)
• InChI Key： PYNWNGNYXDVWIY-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 307.3±27.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes